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Compound of Interest

Compound Name: Moracin O

Cat. No.: B188053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Moracin O, a naturally occurring benzofuran, has garnered significant interest in the scientific

community for its diverse pharmacological activities. Isolated from Morus alba (white mulberry),

this compound has demonstrated potent anti-inflammatory, neuroprotective, and anticancer

properties in a variety of in vitro models. These activities are primarily attributed to its ability to

modulate key cellular signaling pathways, including the nuclear factor-kappa B (NF-κB) and

hypoxia-inducible factor-1α (HIF-1α) pathways. This document provides detailed application

notes and experimental protocols to guide researchers in utilizing Moracin O for in vitro

studies.

Data Presentation
The following table summarizes the effective concentrations of Moracin O in various in vitro

assays, providing a valuable reference for dose-selection in experimental design.
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Cell Line Assay Type Effect Concentration Citation

SH-SY5Y

Oxygen-Glucose

Deprivation

(OGD)

Enhanced cell

viability
EC50: 12.6 µM [1][2]

SH-SY5Y

Oxygen-Glucose

Deprivation

(OGD)

Reduced ROS

production
IC50: 0.3 µM [1][2]

RAW264.7
NF-κB Reporter

Assay

Inhibition of NF-

κB activity
0.3 - 1000 nM [3]

4T1
NF-κB Activity

Assay

Significant

inhibition of NF-

κB activity

Starting at 3 nM [2]

HaCaT
TRAIL-induced

Cytotoxicity

Significant

cytoprotective

effects

Starting at 3 nM [2]

Hep3B

HIF-1α

Accumulation

(using MO-460, a

Moracin O

derivative)

Suppression of

HIF-1α
50 µM [1][4]

HCT116
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]

SW620
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]

ASPC-1
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]

CAPAN-1
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]

MKN45
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]
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HGC27
Anti-cancer

Activity
Cytotoxicity IC50: Varies [5]

Signaling Pathways
Moracin O exerts its biological effects by modulating critical signaling cascades. Below are

diagrams illustrating the key pathways affected by Moracin O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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